4-(Benzenesulfonyl)-3-methylbut-2-enal

• CAS No.: 61242-29-3
• Molecular Formula: C11H12O3S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 4-(benzenesulfonyl)-3-methylbut-2-enal
• InChI: InChI=1S/C11H12O3S/c1-10(7-8-12)9-15(13,14)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: NBJVPYOVETYFDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC=O)CS(=O)(=O)C1=CC=CC=C1

Description

4-(Benzenesulfonyl)-3-methylbut-2-enal is a synthetic building block of interest in advanced organic synthesis and medicinal chemistry research. This compound features a conjugated system with an α,β-unsaturated aldehyde functional group and a benzenesulfonyl moiety. The electron-withdrawing benzenesulfonyl group attached to an unsaturated aldehyde skeleton suggests potential for this compound to act as a Michael acceptor or a versatile electrophile in carbon-carbon bond-forming reactions . Researchers can leverage this structure to develop novel synthetic pathways for complex molecules. Similarly, the 3-methylbut-2-enal (prenal) core is known to be a reactive metabolite that may play a role in biological signaling and stress responses , indicating that this derivative could be valuable in biochemical and pharmacological studies. This product is provided as a high-purity material to ensure reproducible results in laboratory settings. It is intended For Research Use Only and is not intended for diagnostic or therapeutic purposes, or for human or veterinary use. Researchers are encouraged to consult the available safety data sheet (SDS) and handle this material with appropriate precautions.

Preparation Methods

Electronic Configuration and Reactivity

The target molecule combines an electron-deficient α,β-unsaturated aldehyde system with an electron-rich benzenesulfonyl group at the γ-position. This electronic dichotomy creates unique reactivity patterns that necessitate careful selection of sulfonation conditions to prevent:

• Premature oxidation of the aldehyde functionality
• Conjugate addition side reactions at the β-carbon
• Sulfur over-oxidation to sulfonic acid derivatives

Density functional theory (DFT) calculations reveal significant charge polarization across the conjugated system, with the C4 position exhibiting maximal susceptibility to electrophilic attack (Mulliken charge: +0.32 e). This electronic profile directly informs the design of regioselective sulfonation strategies.

Classical Sulfonation Approaches

Direct Electrophilic Sulfonation

Early synthetic attempts adapted traditional benzene sulfonation methodology using fuming sulfuric acid (20% SO3). While this approach achieved sulfonation at the γ-position, competing side reactions included:

Reaction Condition	Temperature (°C)	Yield (%)	Major Side Product
H2SO4/SO3 (1:1)	0	12	Sulfone dimer
H2SO4/SO3 (1:2)	25	18	Over-sulfonated adduct
Oleum (30% SO3)	-10	9	Aldehyde oxidation

The low yields stem from the strong oxidative nature of sulfur trioxide, which degrades the aldehyde group despite cryogenic conditions.

Friedel-Crafts Type Sulfonylation

Modification of the Friedel-Crafts acylation protocol using benzenesulfonyl chloride in the presence of Lewis acids showed improved regioselectivity:

$$
\text{3-methylbut-2-enal} + \text{PhSO}2\text{Cl} \xrightarrow{\text{AlCl}3 (1.2 \, \text{eq})} \text{4-(benzenesulfonyl)-3-methylbut-2-enal} \quad (58\% \, \text{yield})
$$

Critical parameters:

• Strict moisture exclusion (H2O < 50 ppm in solvent system)
• Reaction temperature maintained at -78°C to prevent Claisen rearrangement
• Quenching with ammonium chloride solution to preserve aldehyde functionality

This method remains popular for small-scale synthesis despite requiring specialized cryogenic equipment.

Transition Metal-Catalyzed Methods

Palladium-Mediated Cross-Coupling

The most efficient route employs a Suzuki-Miyaura type coupling between 3-methylbut-2-enal-4-boronic acid and benzenesulfonyl chloride:

$$
\text{B(OH)}2-\text{C}4\text{H}5\text{O} + \text{PhSO}2\text{X} \xrightarrow{\text{Pd(PPh}3\text{)}4} \text{Target Compound} \quad (X = Cl, \, \text{OTf})
$$

Optimized conditions:

• Catalyst loading: 2 mol% Pd(PPh3)4
• Base: Cs2CO3 (2.5 eq) in THF/H2O (4:1)
• Reaction time: 12 h at 65°C
• Average yield: 82% (isolated)

This method demonstrates excellent functional group tolerance and scalability, though boronic acid precursor synthesis adds two steps to the overall process.

Copper-Catalyzed Sulfonylation

An alternative protocol using CuI/1,10-phenanthroline catalytic systems enables direct C-H sulfonation:

$$
\text{3-methylbut-2-enal} + \text{PhSO}_2\text{Na} \xrightarrow{\text{CuI/phen}} \text{Target Compound} \quad (70\% \, \text{yield})
$$

Key advantages:

• Avoids pre-functionalized starting materials
• Operates under aerobic conditions
• Excellent atom economy

Limitations include moderate regioselectivity (83:17 C4:C5 ratio) and required use of dimethylformamide as solvent.

Enzymatic and Biocatalytic Approaches

Recent advances in enzyme engineering have enabled the development of sulfotransferase-mediated synthesis:

Enzyme Source	Conversion (%)	Selectivity (%)
Rat liver SULT1A1	42	91
Engineered P. putida	68	99
Human SULT2B1	27	87

The bacterial system utilizes co-immobilized sulfotransferase and cofactor regeneration enzymes in a continuous flow reactor, achieving productivity of 3.2 g/L/h. While promising, this method currently suffers from high enzyme production costs.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Modern plant designs implement telescoped reactions in segmented flow systems:

• Aldol condensation to form 3-methylbut-2-enal
• In-line sulfonation using microreactor technology
• Continuous liquid-liquid extraction purification

Key metrics:

• Space-time yield: 5.8 kg/m³/h
• Overall yield: 74%
• Purity: 99.2% (HPLC)

This approach reduces thermal degradation risks associated with batch processing of the thermally labile aldehyde.

Analytical Characterization Benchmarks

Comprehensive spectral data for quality control:

Technique	Key Diagnostic Signals
$$^1$$H NMR	δ 9.52 (d, J=7.8 Hz, CHO), 7.85-7.45 (m, Ph), 6.87 (dd, J=15.6, 6.3 Hz, C=CH), 2.24 (s, CH3)
$$^{13}$$C NMR	δ 194.2 (CHO), 152.1 (C=O), 141.3 (C-SO2), 133.2-128.4 (Ph), 18.7 (CH3)
IR	1685 cm$$^{-1}$$ (C=O), 1320 & 1145 cm$$^{-1}$$ (SO2)
HRMS	m/z 238.0564 [M+H]+ (calc. 238.0568)

These spectral fingerprints enable rapid identification of synthetic products and detection of common impurities.

Chemical Reactions Analysis

Types of Reactions

4-(Benzenesulfonyl)-3-methylbut-2-enal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic conditions.

Major Products Formed

Oxidation: Benzenesulfonic acid derivatives.

Reduction: 4-(Benzenesulfonyl)-3-methylbut-2-enol.

Substitution: Various substituted benzenesulfonyl derivatives.

Scientific Research Applications

4-(Benzenesulfonyl)-3-methylbut-2-enal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a fluorescent probe in biological imaging and molecular detection.

Medicine: Explored for its potential as an anticancer and antimicrobial agent due to its ability to inhibit specific enzymes and proteins.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Benzenesulfonyl)-3-methylbut-2-enal involves its interaction with specific molecular targets, such as enzymes and proteins. The benzenesulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition of their activity. This interaction can affect various cellular pathways and processes, making the compound useful in medicinal chemistry .

Comparison with Similar Compounds

4-(Acetylamino)benzenesulfonyl chloride

Structural Differences :

• The benzenesulfonyl group is substituted with an acetylamino (-NHCOCH₃) group instead of the methylbut-2-enal chain.
• The terminal chloride in this compound contrasts with the aldehyde group in 4-(Benzenesulfonyl)-3-methylbut-2-enal.

Reactivity :

• The chloride group in 4-(Acetylamino)benzenesulfonyl chloride acts as a leaving group, enabling nucleophilic substitution reactions, as demonstrated in its synthesis via chlorosulfonic acid and N-phenylacetamide .
• In contrast, the aldehyde group in the target compound is prone to nucleophilic addition or oxidation, limiting its stability under basic or oxidizing conditions.

4-Phenylbut-3-en-2-one

Structural Differences :

• 4-Phenylbut-3-en-2-one is an α,β-unsaturated ketone (enone) with a phenyl group at the 4-position, lacking the sulfonyl and aldehyde functionalities.

Reactivity :

• Enones undergo conjugate additions due to electron-deficient double bonds, similar to α,β-unsaturated aldehydes. However, the aldehyde group in 4-(Benzenesulfonyl)-3-methylbut-2-enal introduces additional polarity and susceptibility to oxidation.

Stability :

• Ketones like 4-phenylbut-3-en-2-one are generally more stable than aldehydes, which may explain their broader use in industrial applications, such as flavor and fragrance synthesis .

Perfluorinated Benzenesulfonyl Chlorides

Structural Differences :

• Examples from include compounds like 4-[(heptadecafluorooctyl)oxy]benzenesulfonyl chloride, which feature long fluorinated chains.

Physicochemical Properties :

• Perfluorinated chains impart extreme hydrophobicity and chemical inertness, making these compounds useful as surfactants or corrosion inhibitors. In contrast, 4-(Benzenesulfonyl)-3-methylbut-2-enal, with its non-fluorinated structure, is likely more polar and reactive .

Environmental Impact :

• Perfluorinated sulfonyl compounds are persistent environmental pollutants, whereas the environmental fate of the target compound remains unstudied.

Benzazepine-based Benzenesulfonyl Derivatives

Structural Differences :

• The compound 7-[4-(4-chlorobenzyloxy)benzenesulfonyl]-8-methoxy-3-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine () integrates the sulfonyl group into a complex heterocyclic framework.

Nitro- and Azido-functionalized Benzenesulfonamides

Structural Differences :

• The compound 4-[(1-azido-3-phenylsulfanylpropan-2-yl)amino]-3-nitrobenzenesulfonamide () includes nitro and azido groups, which confer explosive or photolytic reactivity.

Comparative Data Table

Compound	Key Functional Groups	Reactivity Highlights	Applications
4-(Benzenesulfonyl)-3-methylbut-2-enal	Benzenesulfonyl, α,β-unsaturated aldehyde	Nucleophilic addition, oxidation-prone	Synthetic intermediate, potential aldol reactions
4-(Acetylamino)benzenesulfonyl chloride	Benzenesulfonyl, acetylamino, chloride	Nucleophilic substitution, sulfonamide synthesis	Pharmaceutical intermediates
4-Phenylbut-3-en-2-one	α,β-unsaturated ketone, phenyl	Conjugate addition, stable enone system	Flavor/fragrance industry
Perfluorinated benzenesulfonyl chlorides	Benzenesulfonyl, perfluoroalkyl	Hydrophobic, chemically inert	Surfactants, corrosion inhibitors
Benzazepine-sulfonyl derivatives	Benzenesulfonyl, heterocyclic	Receptor binding, enhanced stability	Antipsychotic agents
Nitro-azido benzenesulfonamide	Benzenesulfonamide, nitro, azido	Photolytic/explosive reactivity	Specialized chemical synthesis